N-(3-chlorobenzyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H23ClN4O2/c24-19-6-4-5-17(13-19)15-25-23(29)18-9-11-28(12-10-18)21-14-22(27-16-26-21)30-20-7-2-1-3-8-20/h1-8,13-14,16,18H,9-12,15H2,(H,25,29)
• InChI Key: HVPAKTUSECZVQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC(=CC=C2)Cl)C3=CC(=NC=N3)OC4=CC=CC=C4
• Molecular Formula: C23H23ClN4O2
• Molecular Weight: 422.9 g/mol

Description

N-(3-chlorobenzyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide is a chemical compound used in scientific research for various purposes. It is a piperidine derivative that has been synthesized to explore its potential in different fields of research.

Scientific Research Applications

HIV-1 Reverse Transcriptase Inhibitors

Piperidine-4-yl-aminopyrimidines have been explored for their potent activity against wild-type HIV-1 and a broad range of NNRTI-resistant mutant viruses. Compounds like 3-carboxamides have shown significant potency, shedding light on the therapeutic potential of such structures in combating HIV-1 resistance mechanisms (Tang et al., 2010).

CB1 Cannabinoid Receptor Interaction

The molecular interaction of certain antagonists, including N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, with the CB1 cannabinoid receptor has been studied. These compounds are potent and selective antagonists for the CB1 receptor, contributing to the development of pharmacophore models for cannabinoid receptor ligands (Shim et al., 2002).

Antipsychotic Agents

Heterocyclic analogues of 1192U90 have been evaluated as potential antipsychotic agents. These compounds, including various heterocyclic carboxamides, show promising in vitro and in vivo activities, suggesting their utility in developing new treatments for psychiatric disorders (Norman et al., 1996).

Allosteric Modulation of CB1

Indole-2-carboxamides, such as 5-chloro-3-ethyl-N-(4-(piperidin-1-yl)phenethyl)-1H-indole-2-carboxamide (ORG27569), have been identified as prototypical allosteric modulators for the cannabinoid type 1 receptor (CB1). Structural requirements for allosteric modulation of CB1 have been elucidated, offering insights into the design of potent CB1 allosteric modulators (Khurana et al., 2014).

Src/Abl Kinase Inhibition

Substituted 2-(aminopyridyl)- and 2-(aminopyrimidinyl)thiazole-5-carboxamides have been shown to inhibit Src/Abl kinases effectively, demonstrating excellent antiproliferative activity against various tumor cell lines. These compounds offer a promising avenue for the development of novel anticancer therapies (Lombardo et al., 2004).